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Compound of Interest

Compound Name: XM-U-14

Cat. No.: B15542088 Get Quote

A comprehensive comparative analysis of XM-U-14 and its analogs, including performance

data and detailed experimental protocols, cannot be provided at this time. Extensive searches

for a specific research molecule, drug, or compound identified as "XM-U-14" have not yielded

any conclusive results.

The identifier "XM-U-14" does not correspond to any known entity in publicly available scientific

and research databases. Search results included references to unrelated items such as

product codes and prefixes for predicted transcripts in genetic databases (XM)[1]. There was

an incidental mention of USP14, a ubiquitin-specific protease, in the context of

neurodegenerative diseases, but no link to a compound named XM-U-14 could be

established[2][3].

Without a clear identification of the primary compound, it is not feasible to:

Identify its structural and functional analogs.

Retrieve and compare quantitative performance data from experimental studies.

Detail the experimental protocols used in its evaluation.

Illustrate its signaling pathways or experimental workflows.

Therefore, the requested comparative guide, including data tables and visualizations, cannot

be generated. Further research and clarification of the identity of "XM-U-14" are required to
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proceed with this analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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